B1577431 Maximin 63

Maximin 63

Cat. No.: B1577431
Attention: For research use only. Not for human or veterinary use.
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Description

"Maximin 63" is an antimicrobial peptide (AMP) belonging to the maximin family, derived from the skin secretions of the Chinese giant frog Bombina maxima. Members of the maximin family are characterized by their gene structure, which includes three exons, with the third exon encoding the mature peptide sequence . These peptides exhibit broad-spectrum antimicrobial activity, targeting bacteria, fungi, and mycoplasma. The diversity within the maximin family arises from mechanisms such as domain shuffling and gene conversion, rather than alternative splicing or somatic recombination .

Properties

bioactivity

Antibacterial, Antifungal

sequence

GIGGVLLGAGKATLKGLAKVLAEKYAN

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Compounds

The maximin family comprises multiple isoforms with distinct biological activities. Below is a comparative analysis of "Maximin 63" (inferred properties) and related compounds based on structural, functional, and mechanistic insights from the evidence:

Table 1: Structural and Functional Comparison of Maximin Family Peptides

Property Maximin 9 Maximin H Inferred Properties of "this compound"
Gene Structure Encoded by exon 3 Encoded by exon 3 Likely encoded by exon 3
Key Features Contains free thiol group Hydrophobic residues Unknown; possibly unique motifs
Activity Antimycoplasma, antibacterial Broad-spectrum antimicrobial Presumed antimicrobial
Mechanism of Diversity Domain shuffling/gene conversion Domain shuffling/gene conversion Domain shuffling/gene conversion
Source Bombina maxima skin Bombina maxima skin Bombina maxima skin

Key Research Findings:

Structural Homogeneity and Diversity: Maximin peptides share a conserved gene structure but exhibit sequence variation due to domain shuffling. For example, gene trees for different domain regions (e.g., signal peptide vs. mature peptide) show incongruence, suggesting recombination events .

Functional Efficacy :

  • Maximin 9 demonstrates specific antimycoplasma activity attributed to its free thiol group, a feature absent in other isoforms .
  • Maximin H’s hydrophobicity enhances membrane disruption, a common antimicrobial mechanism .
  • "this compound" likely employs similar mechanisms but may differ in target specificity due to sequence variations.

Comparative Advantages :

  • Maximin 9 : Specialized for mycoplasma inhibition.
  • Maximin H : Broader antimicrobial coverage.
  • This compound : Hypothesized to balance potency and spectrum, though experimental validation is required.

Methodological and Statistical Context

While the term "maximin" also appears in statistical literature (e.g., "maximin effects" for robust estimation in heterogeneous data ), these concepts are unrelated to the biological maximin peptides. Statistical maximin methods focus on identifying stable associations across datasets or interpolating between pooled and group-specific estimates , whereas biological maximins are defined by their genetic and functional properties.

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